Cas no 62176-87-8 (1H-1,2,4-Triazole-3,5-diamine, 1-(phenylmethyl)-)

• Product Name: 1H-1,2,4-Triazole-3,5-diamine, 1-(phenylmethyl)-
• CAS No: 62176-87-8
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 455404
• PubChem ID: 12318331
• Update Time: 2025-04-19

1H-1,2,4-Triazole-3,5-diamine, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3,5-diamine, 1-(phenylmethyl)-
• 1-benzyl-1,2,4-triazole-3,5-diamine
• AKOS017529566
• SCHEMBL17731606
• 62176-87-8
• 1-benzyl[1,2,4]triazole-3,5-diamine
• 1-Benzyl-1H-1,2,4-triazole-3,5-diamine
• DTXSID70488078

• Inchi： 1S/C9H11N5/c10-8-12-9(11)14(13-8)6-7-4-2-1-3-5-7/h1-5H,6H2,(H4,10,11,12,13)
• InChI Key： DTBAHABMYQSEBZ-UHFFFAOYSA-N
• SMILES： N1(C(N)=NC(N)=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 189.10163
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 82.75